Cas no 4748-80-5 (4-ethyl-3-nitrobenzaldehyde)

4-ethyl-3-nitrobenzaldehyde Properties

Names and Identifiers

• Benzaldehyde,4-ethyl-3-nitro-
• 4-Ethyl-3-nitrobenzaldehyde
• 3-nitro-4-ethylbenzaldehyde
• 4-Aethyl-3-nitro-benzaldehyd
• 4-ethyl-3-nitro-benzaldehyde
• 634085_ALDRICH
• AC1M10SB
• CTK4J0033
• T0516-6654
• EN300-05396
• 4-Ethyl-3-nitrobenzaldehyde, 97%
• FT-0722578
• 4-ETHYL-3-NITROBENZALDEHYDE 97
• 4748-80-5
• PQNRTCSIGGYXNB-UHFFFAOYSA-N
• CS-0219948
• Z56912635
• AKOS001360330
• SCHEMBL2924523
• DTXSID50366168
• G68847
• MFCD03982635
• DB-070816
• +Expand

• MDL： MFCD03982635
• InChIKey： PQNRTCSIGGYXNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO3/c1-2-8-4-3-7(6-11)5-9(8)10(12)13/h3-6H,2H2,1H3
• SMILES： C(C1C=CC(C=O)=CC=1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 179.05827
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.058243149g/mol
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21
• Refractive Index: n20/D 1.560(lit.)
• Boiling Point: 96-98 °C/0.05 mmHg(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: solid
• Solubility: Not determined
• Density: 1.212 g/mL at 25 °C(lit.)